Cas no 211914-51-1 (Dabigatran)

Dabigatran (bibr 953), an oral anticoagulant, is a reversible, competitive direct thrombin inhibitor with a Ki of 4.5 nm Dabigatran (bibr 953) also inhibited thrombin induced platelet aggregation (IC50 = 10 nm)
Dabigatran structure
Dabigatran structure
Dabigatran
211914-51-1
C25H25N7O3
471.5111
MFCD09837830
260559
216210

Dabigatran Properties

Names and Identifiers

    • 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methyl-benzoimidazole-5-carbonyl]-pyridin-2-yl-amino]propanoic acid
    • BIB-953
    • BIBR 953
    • Dabigatran
    • BIBR 953ZW
    • BIBR 953(Dabigatran)
    • Dabigatran (BIBR 953)
    • Dabigatran Etexilate Mesilate
    • BIBR 953 (Dabigatran, Pradaxa)
    • 3-[[2-[[(4-carbaMiMidoylphenyl)aMino]Methyl]-1-Met
    • N- (2-{ (4-carbaMiMidoylphenyl)aMino Methyl}-1-Met
    • 3-[[2-[(4-carbamimidoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
    • β-Alanine, N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
    • N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-Alanine
    • BIBR 953,Dabigatran,BIBR953
    • BIBR-953
    • UNII-I0VM4M70GC
    • 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
    • 2,6-Bis[(R)-4-phenyloxazolin-2-yl]pyridine
    • I0VM4M70GC
    • NS00076319
    • YBSJFWOBGCMAKL-UHFFFAOYSA-N
    • 3-({2-[(4-Carbamimidoyl-phenylamino)-methyl]-1-methyl-1H-benzoimidazole-5-carbonyl}-pyridin-2-yl-amino)-propionic acid
    • PB38204
    • 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoicacid
    • 211914-51-1
    • BDBM50112086
    • N-[(2-{[(4-Carbamimidoylphenyl)amino]methyl}-1-Methyl-1h-Benzimidazol-5-Yl)carbonyl]-N-Pyridin-2-Yl-Beta-Alanine
    • BIBR-953ZW
    • AB01274802_02
    • BIBR 953; BIBR 953ZW; Dabigatran; N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-Alanine; N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-alanine
    • SCHEMBL3573
    • Dabigatran (USAN/INN)
    • BIBR-953-ZW
    • HSDB 8062
    • GTPL6380
    • CS-1399
    • EN300-7418742
    • BIBR 953 ZW
    • 1-Methyl-2-[N-(4-amidinophenyl)-aminomethyl]-benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)-amide
    • 3-[[[2-[(4-carbamimidoylanilino)methyl]-1-methyl-5-benzimidazolyl]-oxomethyl]-(2-pyridinyl)amino]propanoic acid
    • 1-Methyl-2-[N-(4-amidinophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)amide
    • Dabigatran [USAN:INN:BAN]
    • 3-{[(2-{[(4-Carbamimidoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl](pyridin-2-yl)amino}propanoic acid
    • NCGC00346575-01
    • BCP06664
    • CHEBI:70752
    • BIBR 953,Dabigatran, Pradaxa
    • D5902
    • Q419345
    • b-Alanine,N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
    • 3-[2-[[(4-Carbamimidoylphenyl)amino]methyl]-1-methyl-N-(2-pyridyl)benzimidazole-5-carboxamido]propanoic Acid
    • SY030371
    • 3-(((2-(((4-Carbamimidoylphenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)(pyridin-2-yl)amino)propanoic acid
    • A815190
    • FT-0665441
    • BETA-ALANINE, N-[[2-[[[4-(AMINOIMINOMETHYL)PHENYL]AMINO]METHYL]-1-METHYL-1H-BENZIMIDAZOL-5-YL]CARBONYL]-N-2-PYRIDINYL-
    • CHEMBL48361
    • AC-25299
    • N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-beta-alanine
    • SB20292
    • AS-11488
    • N-((2-((p-Amidinoanilino)methyl)-1-methyl-5-benzimidazolyl)carbonyl)-N-2-pyridyl-beta-alanine
    • Dabigatran [INN]
    • DABIGATRAN [WHO-DD]
    • DTXCID4097910
    • Z2681891234
    • Epitope ID:186729
    • DABIGATRAN [VANDF]
    • 1-Methyl-2-[(4-amidinophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)amide
    • DABIGATRAN [USAN]
    • DABIGATRAN [MART.]
    • DABIGATRAN [MI]
    • Q-102529
    • s2196
    • AKOS005266720
    • beta-Alanine, N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-
    • D09707
    • beta-Alanine, N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1- methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-
    • HY-10163
    • DTXSID50175419
    • AB01274802-01
    • Pradaxa (dabigatran)
    • MFCD09837830
    • AM81238
    • 3-[1-(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-1,3-benzodiazol-5-yl)-N-(pyridin-2-yl)formamido]propanoic acid
    • DB14726
    • N-((2-((P-AMIDINOANILINO)METHYL)-1-METHYL-5-BENZIMIDAZOLYL)CARBONYL)-N-2-PYRIDYL-.BETA.-ALANINE
    • DABIGATRAN (MART.)
    • NCGC00346575-06
    • FT-0648482
    • 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methyl-benzimidazol-5-yl]carbonyl-pyridin-2-yl-amino]propanoic acid
    • C21556
    • 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
    • BIBR 953 (Dabigatran etexilate, Pradaxa)
    • .BETA.-ALANINE, N-((2-(((4-(AMINOIMINOMETHYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-
    • BRD-K38168441-001-04-5
    • STL450902
    • BIBR 953(Dabigatran)?
    • BRD-K38168441-001-02-9
    • BRD-K38168441-001-03-7
    • +Expand
    • MFCD09837830
    • YBSJFWOBGCMAKL-UHFFFAOYSA-N
    • InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)
    • N=C(N)C(C=C1)=CC=C1NCC2=NC3=CC(C(N(CCC(O)=O)C4=NC=CC=C4)=O)=CC=C3N2C

Computed Properties

  • 471.201888g/mol
  • 0
  • 1.7
  • 4
  • 7
  • 9
  • 471.201888g/mol
  • 471.201888g/mol
  • 150Ų
  • 35
  • 757
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • pKa1 = 1.82 (pyridine); pKa2 = 3.18 (imidazole); pKa3 = 4.28 (carboxylic acid); pKa4 = 11.52 (amine) (est)
  • 3.85900
  • 150.22000
  • 1.694
  • 797.1±70.0 °C at 760 mmHg
  • 268-272°C
  • 0.0±2.9 mmHg at 25°C
  • 435.9±35.7 °C
  • 生物体外In Vitro:0.1 M HCL : 12.5 mg/mL(26.51 mM;Need ultrasonic)H2O : < 0.1 mg/mL(insoluble)DMSO溶解度< 1 mg/mL(insoluble or slightly soluble)
  • Solid powder, power
  • 1.4±0.1 g/cm3

Dabigatran Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI44860-2mg
3-[1-(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-1,3-benzodiazol-5-yl)-N-(pyridin-2-yl)formamido]propanoic acid
211914-51-1 98%
2mg
$4.00 2024-04-20
abcr
AB457964-250 mg
Dabigatran, 95%; .
211914-51-1 95%
250mg
€147.40 2023-04-22
Advanced ChemBlocks
10309-5MG
Dabigatran
211914-51-1 98%
5MG
$45 2023-04-13
Ambeed
A112634-2mg
3-(2-(((4-Carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
211914-51-1 98%
2mg
$5.0 2024-07-28
Chemenu
CM155799-100mg
3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
211914-51-1 95%
100mg
$646 2021-08-05
ChemScence
CS-1399-5mg
Dabigatran
211914-51-1 98.65%
5mg
$96.0 2021-09-02
DC Chemicals
DCAPI1112-100 mg
BIBR 953(Dabigatran)
211914-51-1 >99%
100mg
$400.0 2022-03-01
Enamine
EN300-7418742-0.05g
3-[1-(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-1,3-benzodiazol-5-yl)-N-(pyridin-2-yl)formamido]propanoic acid
211914-51-1 95%
0.05g
$173.0 2024-05-24
MedChemExpress
HY-10163-1mg
Dabigatran
211914-51-1 98.05%
1mg
¥495
S e l l e c k ZHONG GUO
S2196-5mg
Dabigatran (BIBR 953)
211914-51-1 99.08%
5mg
¥1410.28 2023-09-16

Dabigatran Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:211914-51-1)
A LA DING
anhua.mao@aladdin-e.com
NAN JING HAO LV Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:211914-51-1)
LI YE
15705591592
3004207588@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:211914-51-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:211914-51-1)
XU NV SHI
15221998634
1986399151@qq.com

Dabigatran Related Literature

Related Categories

Recommended suppliers
Amadis Chemical Company Limited
(CAS:211914-51-1)Dabigatran
A1007549
99%
5g
405.0